Cas no 60178-92-9 (4,5-dihydro-4-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester)

4,5-Dihydro-4-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester is a pyrazole derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive ester group and a keto functionality, making it a versatile building block for heterocyclic chemistry. The compound is particularly useful in the preparation of biologically active molecules due to its ability to undergo nucleophilic substitution and condensation reactions. Its ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. The presence of the pyrazole core contributes to its stability and potential pharmacological relevance. This intermediate is valued for its synthetic flexibility and utility in medicinal chemistry research.

4,5-dihydro-4-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester structure

60178-92-9 structure

Product Name:4,5-dihydro-4-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester

CAS No:60178-92-9

MF:C₇H₁₀N₂O₃

MW:170.165901660919

MDL:MFCD16547310

CID:1114738

PubChem ID:13010360

Update Time:2025-11-02

4,5-dihydro-4-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- 4,5-dihydro-4-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester
- ethyl 4-methyl-5-oxo-1,2-dihydropyrazole-3-carboxylate
- 3-Carboethoxy-4-methyl-5-pyrazolinon
- 4-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid ethyl ester
- ETHYL 5-HYDROXY-4-METHYL-1H-PYRAZOLE-3-CARBOXYLATE
- MFCD16547310
- DB-108938
- 1H-Pyrazole-3-carboxylicacid,2,5-dihydro-4-methyl-5-oxo-,ethylester
- 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-4-methyl-5-oxo-, ethyl ester
- 60178-92-9
- NS-01385
- SCHEMBL10862602
- SCHEMBL24906442
- SY045466
- AKOS030231802
- Z1255397547
- Ethyl 5-Hydroxy-4-methylpyrazole-3-carboxylate
- DTXSID60514956
- Ethyl 4-methyl-5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate
- SCHEMBL20944445
- 60178-98-5
- A923432
- AC6450
- EN300-223974
- MDL： MFCD16547310
- Inchi： 1S/C7H10N2O3/c1-3-12-7(11)5-4(2)6(10)9-8-5/h3H2,1-2H3,(H2,8,9,10)
- InChI Key： UZYUEVONCXSOKT-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=C(C)C(NN1)=O)=O

Computed Properties

Exact Mass: 170.06900
Monoisotopic Mass: 170.06914219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 67.4Å²

Experimental Properties

PSA: 75.21000
LogP: 0.60040

4,5-dihydro-4-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1055809-1g	ethyl 5-hydroxy-4-methyl-1H-pyrazole-3-carboxylate	60178-92-9	95%	1g	$900	2024-07-24
eNovation Chemicals LLC	Y1055809-5g	ethyl 5-hydroxy-4-methyl-1H-pyrazole-3-carboxylate	60178-92-9	95%	5g	$2300	2025-02-28
eNovation Chemicals LLC	Y1055809-5g	ethyl 5-hydroxy-4-methyl-1H-pyrazole-3-carboxylate	60178-92-9	95%	5g	$2300	2025-02-21

4,5-dihydro-4-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester Production Method

4,5-dihydro-4-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester Related Literature

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Additional information on 4,5-dihydro-4-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester

4,5-Dihydro-4-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester (CAS No. 60178-92-9): A Comprehensive Overview

4,5-Dihydro-4-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester (CAS No. 60178-92-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This pyrazole derivative is characterized by its unique molecular structure, which combines a pyrazole ring with an ester functional group, making it a versatile intermediate in synthetic chemistry. The compound's ethyl ester moiety enhances its solubility and reactivity, which are crucial for various industrial applications.

The chemical properties of 4,5-dihydro-4-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester make it particularly valuable in the synthesis of heterocyclic compounds. Researchers have explored its potential as a building block for pharmaceutical active ingredients, especially in the development of anti-inflammatory and antimicrobial agents. Its pyrazole core is a common motif in many FDA-approved drugs, highlighting its importance in medicinal chemistry. Additionally, the compound's stability under various conditions makes it suitable for use in agrochemical formulations, where it can serve as a precursor for pesticides and herbicides.

In recent years, the demand for 4,5-dihydro-4-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester has increased due to its role in green chemistry initiatives. As industries shift toward sustainable practices, this compound's efficient synthesis and minimal environmental impact have made it a preferred choice. Its application in catalysis and biodegradable materials has also been a topic of interest, aligning with global trends toward eco-friendly solutions. Researchers are actively investigating its potential in renewable energy applications, such as organic photovoltaics and energy storage systems.

The market for pyrazole derivatives like 4,5-dihydro-4-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester is expected to grow significantly, driven by advancements in drug discovery and crop protection technologies. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to ensure the purity and quality of this compound, which is critical for its use in high-value applications. Furthermore, its compatibility with microwave-assisted synthesis methods has streamlined production processes, reducing costs and improving yield.

For those seeking reliable sources of CAS No. 60178-92-9, it is essential to partner with suppliers who adhere to stringent quality control standards. The compound's shelf life and storage conditions (typically in a cool, dry environment) are important considerations to maintain its efficacy. As the scientific community continues to explore novel applications for 4,5-dihydro-4-methyl-5-oxo-1H-Pyrazole-3-carboxylic acid ethyl ester, its relevance in both academic and industrial settings is expected to expand, solidifying its position as a key player in modern chemistry.